Cas no 1512359-49-7 (3-Benzofuranacetic acid, 2,3-dihydro-5-methyl- )

• Product Name: 3-Benzofuranacetic acid, 2,3-dihydro-5-methyl-
• CAS No: 1512359-49-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 5251495
• Update Time: 2025-10-28

3-Benzofuranacetic acid, 2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-5-methyl-3-benzofuranacetic acid (ACI)
• 3-Benzofuranacetic acid, 2,3-dihydro-5-methyl-

• Inchi： 1S/C11H12O3/c1-7-2-3-10-9(4-7)8(6-14-10)5-11(12)13/h2-4,8H,5-6H2,1H3,(H,12,13)
• InChI Key： GCPOLEIRPQVWIN-UHFFFAOYSA-N
• SMILES： O=C(CC1COC2C1=CC(C)=CC=2)O

Additional information on 3-Benzofuranacetic acid, 2,3-dihydro-5-methyl-

3-Benzofuranacetic acid, 2,3-dihydro-5-methyl- (CAS No. 1512359-49-7): A Comprehensive Overview

3-Benzofuranacetic acid, 2,3-dihydro-5-methyl-, identified by its CAS number 1512359-49-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, belonging to the benzofuranacetic acid class, has garnered attention due to its structural uniqueness and potential biological activities. The presence of a methyl group at the 5-position and a dihydrobenzofuran core suggests a complex interplay of electronic and steric effects, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The< strong>benzofuranacetic acid moiety is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various therapeutic pathways. The specific substitution pattern in 3-Benzofuranacetic acid, 2,3-dihydro-5-methyl- (CAS No. 1512359-49-7) introduces unique properties that can influence its interactions with biological targets. For instance, the dihydrobenzofuran ring system can modulate electronic distribution, while the methyl group at the 5-position may enhance lipophilicity or influence metabolic stability.

In recent years, there has been a growing interest in< strong>benzofuran derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. The< strong>2,3-dihydro-5-methyl configuration of our compound suggests it may exhibit properties similar to other benzofuranacetic acids that have been investigated for their pharmacological effects.

One of the most compelling aspects of< strong>CAS No. 1512359-49-7 is its potential as a building block for more complex molecules. In drug discovery, such compounds are often used to generate libraries of analogs for high-throughput screening. The structural features of< strong>3-Benzofuranacetic acid, 2,3-dihydro-5-methyl- make it an attractive candidate for further derivatization, allowing researchers to explore new chemical spaces and identify novel bioactive entities.

The synthesis of< strong>CAS No. 1512359-49-7 presents an interesting challenge for organic chemists. The construction of the dihydrobenzofuran core requires careful consideration of reaction pathways to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, may be employed to achieve the desired structure efficiently.

Evidence from recent studies indicates that< strong>benzofuranacetic acids can modulate various biological pathways, including those involved in inflammation and pain perception. For example, certain derivatives have been shown to inhibit enzymes like COX-2 or bind to specific receptors in the central nervous system. While< strong>CAS No. 1512359-49-7 has not yet been extensively studied in clinical settings, its structural similarity to known bioactive molecules suggests it may possess similar pharmacological properties.

The< strong>dihydro-configuration in the benzofuran ring system is particularly noteworthy, as it can significantly alter the compound's electronic properties compared to its unsubstituted counterpart. This alteration can influence both binding affinity and metabolic stability, key factors in drug development. Researchers are increasingly leveraging computational methods to predict these properties before undertaking costly experimental validation.

In conclusion,< strong>CAS No. 1512359-49-7, or more specifically3-Benzofuranacetic acid, 2,3-dihydro-5-methyl-, represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its investigation could lead to the discovery of new therapeutic agents targeting various diseases. As synthetic methodologies continue to advance and computational tools become more sophisticated, compounds like this are poised to play a crucial role in the next generation of drug development efforts.